Cas no 49831-04-1 (9,10-Anthracenedione,2-[[2-(benzoyloxy)ethyl]thio]-1,4-dihydroxy-)

• Product Name: 9,10-Anthracenedione,2-[[2-(benzoyloxy)ethyl]thio]-1,4-dihydroxy-
• CAS No: 49831-04-1
• MF: C₂₃H₁₆O₆S
• MW: 420.434545516968
• CID: 331999
• PubChem ID: 3016504
• Update Time: 2025-04-19

9,10-Anthracenedione,2-[[2-(benzoyloxy)ethyl]thio]-1,4-dihydroxy- Chemical and Physical Properties

Names and Identifiers

• 9,10-Anthracenedione,2-[[2-(benzoyloxy)ethyl]thio]-1,4-dihydroxy-
• 2-(1,4-dihydroxy-9,10-dioxoanthracen-2-yl)sulfanylethyl benzoate
• 2-[(1,4-dihydroxy-9,10-dioxo-2-anthryl)thio]ethyl benzoate
• 2-((1,4-Dihydroxy-9,10-dioxo-2-anthryl)thio)ethyl benzoate
• 2-[[2-(Benzoyloxy)ethyl]thio]-1,4-dihydroxy-9,10-anthracenedione
• DTXSID30198101
• 49831-04-1
• EINECS 256-497-1
• 9,10-Anthracenedione, 2-[[2-(benzoyloxy)ethyl]thio]-1,4-dihydroxy-
• 9WXY5Q4TJB
• NS00031972

• Inchi： 1S/C23H16O6S/c24-16-12-17(30-11-10-29-23(28)13-6-2-1-3-7-13)22(27)19-18(16)20(25)14-8-4-5-9-15(14)21(19)26/h1-9,12,24,27H,10-11H2
• InChI Key： DMLGTNUPSULYID-UHFFFAOYSA-N
• SMILES： S(CCOC(C1C=CC=CC=1)=O)C1C=C(C2C(C3C=CC=CC=3C(C=2C=1O)=O)=O)O

Computed Properties

• Exact Mass: 420.067
• Monoisotopic Mass: 420.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 126A^2
• XLogP3: 5.3

Experimental Properties

• Density: 1.52
• Boiling Point: 634.7°Cat760mmHg
• Flash Point: 337.7°C
• Refractive Index: 1.733